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  4. 2-[2-(2,5-Dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
2-[2-(2,5-Dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one 2-[2-(2,5-Dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Brand Name: Vulcanchem
CAS No.: 315710-94-2
VCID: VC0381269
InChI: InChI=1S/C27H27N3O2S2/c1-4-14-29-26(32)24-20-12-8-9-13-23(20)34-25(24)28-27(29)33-16-22(31)21-15-17(2)30(18(21)3)19-10-6-5-7-11-19/h4-7,10-11,15H,1,8-9,12-14,16H2,2-3H3
SMILES: CC1=CC(=C(N1C2=CC=CC=C2)C)C(=O)CSC3=NC4=C(C5=C(S4)CCCC5)C(=O)N3CC=C
Molecular Formula: C27H27N3O2S2
Molecular Weight: 489.7g/mol

2-[2-(2,5-Dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

CAS No.: 315710-94-2

Main Products

VCID: VC0381269

Molecular Formula: C27H27N3O2S2

Molecular Weight: 489.7g/mol

2-[2-(2,5-Dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one - 315710-94-2

CAS No. 315710-94-2
Product Name 2-[2-(2,5-Dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Molecular Formula C27H27N3O2S2
Molecular Weight 489.7g/mol
IUPAC Name 2-[2-(2,5-dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Standard InChI InChI=1S/C27H27N3O2S2/c1-4-14-29-26(32)24-20-12-8-9-13-23(20)34-25(24)28-27(29)33-16-22(31)21-15-17(2)30(18(21)3)19-10-6-5-7-11-19/h4-7,10-11,15H,1,8-9,12-14,16H2,2-3H3
Standard InChIKey VBEBMYBDXJQPTB-UHFFFAOYSA-N
SMILES CC1=CC(=C(N1C2=CC=CC=C2)C)C(=O)CSC3=NC4=C(C5=C(S4)CCCC5)C(=O)N3CC=C
Canonical SMILES CC1=CC(=C(N1C2=CC=CC=C2)C)C(=O)CSC3=NC4=C(C5=C(S4)CCCC5)C(=O)N3CC=C
PubChem Compound 1633099
Last Modified Nov 11 2021
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